Cas no 21663-51-4 (2-Heptyl isothiocyanate)

2-Heptyl isothiocyanate structure
2-Heptyl isothiocyanate structure
Product Name:2-Heptyl isothiocyanate
CAS No:21663-51-4
MF:C8H15NS
MW:157.27640080452
MDL:MFCD00060399
CID:263289
PubChem ID:140853
Update Time:2025-04-19

2-Heptyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

    • Heptane,2-isothiocyanato-
    • 2-Heptyl isothiocyanate
    • 2-isothiocyanatoheptane
    • 2-Heptane isothiocyanate
    • Heptane,2-isothiocyanato
    • 21663-51-4
    • 2-Isothiocyanatoheptane #
    • DTXSID90944267
    • FT-0638141
    • 1-methylhexyl isothiocyanate
    • (R)-2-Isothiocyanatoheptane
    • (S)-2-Isothiocyanatoheptane
    • MFCD00060399
    • J-502188
    • AKOS009462961
    • 2-Heptyl isothiocyanate,
    • SCHEMBL6154825
    • J-502423
    • A815586
    • MDL： MFCD00060399
    • Inchi： 1S/C8H15NS/c1-3-4-5-6-8(2)9-7-10/h8H,3-6H2,1-2H3
    • InChI Key： UPTLUDLHIIYPNC-UHFFFAOYSA-N
    • SMILES： S=C=NC(C)CCCCC

Computed Properties

  • Exact Mass: 157.09300
  • Monoisotopic Mass: 157.09252
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.4
  • XLogP3: 4.3

Experimental Properties

  • Density: 0.91
  • Boiling Point: 100 °C
  • Flash Point: 88°C
  • Refractive Index: 1.483
  • PSA: 44.45000
  • LogP: 3.05800

2-Heptyl isothiocyanate Security Information

  • HazardClass：IRRITANT-HARMFUL

2-Heptyl isothiocyanate Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-Heptyl isothiocyanate Pricemore >>

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